4-Cyclopropoxy-1-methoxy-2-methylbenzene
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Description
4-Cyclopropoxy-1-methoxy-2-methylbenzene is a substituted benzene derivative characterized by three distinct functional groups: a methoxy group (-OCH₃) at position 1, a methyl group (-CH₃) at position 2, and a cyclopropoxy group (-O-C₃H₅) at position 4. Its molecular formula is C₁₁H₁₄O₂, with a molecular weight of 178.23 g/mol.
Properties
Molecular Formula |
C11H14O2 |
|---|---|
Molecular Weight |
178.23 g/mol |
IUPAC Name |
4-cyclopropyloxy-1-methoxy-2-methylbenzene |
InChI |
InChI=1S/C11H14O2/c1-8-7-10(13-9-3-4-9)5-6-11(8)12-2/h5-7,9H,3-4H2,1-2H3 |
InChI Key |
BLKUJKUEAVDMGP-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CC(=C1)OC2CC2)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Cyclopropoxy-1-methoxy-2-methylbenzene typically involves the following steps:
Starting Material: The synthesis begins with a suitable benzene derivative.
Substitution Reactions: The introduction of the cyclopropoxy group can be achieved through nucleophilic substitution reactions. The methoxy group is introduced via electrophilic aromatic substitution.
Reaction Conditions: These reactions are usually carried out under controlled temperatures and pressures, with the use of catalysts to enhance the reaction rates.
Industrial Production Methods
In an industrial setting, the production of 4-Cyclopropoxy-1-methoxy-2-methylbenzene involves large-scale chemical reactors where the reaction conditions are meticulously controlled to ensure high yield and purity. The process may include:
Catalysts: Use of specific catalysts to facilitate the substitution reactions.
Purification: Techniques such as distillation and crystallization to purify the final product.
Chemical Reactions Analysis
Types of Reactions
4-Cyclopropoxy-1-methoxy-2-methylbenzene undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.
Reduction: Reduction reactions can convert the compound into different reduced forms.
Substitution: Electrophilic and nucleophilic substitution reactions are common, leading to the formation of various substituted derivatives.
Common Reagents and Conditions
Oxidizing Agents: Potassium permanganate, chromium trioxide.
Reducing Agents: Sodium borohydride, lithium aluminum hydride.
Substitution Reagents: Halogens, alkylating agents.
Major Products
The major products formed from these reactions include substituted benzene derivatives, quinones, and reduced aromatic compounds.
Scientific Research Applications
4-Cyclopropoxy-1-methoxy-2-methylbenzene is utilized in various scientific research applications:
Chemistry: Used as a precursor in the synthesis of more complex organic molecules.
Biology: Studied for its potential biological activities and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.
Industry: Employed in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-Cyclopropoxy-1-methoxy-2-methylbenzene involves its interaction with specific molecular targets and pathways:
Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to various biochemical effects.
Pathways: It may influence metabolic pathways, signal transduction pathways, or other cellular processes.
Comparison with Similar Compounds
Functional Group Implications :
- Cyclopropoxy vs. In contrast, the methylsulfanyl (thioether) group is less polar but more nucleophilic due to sulfur’s lone pairs, favoring oxidation to sulfoxides or sulfones .
- Steric Effects : The cyclopropane ring’s rigidity may hinder steric accessibility compared to the linear methylsulfanyl group.
Reactivity and Stability
- 4-Cyclopropoxy-1-methoxy-2-methylbenzene : The strained cyclopropane ring is susceptible to ring-opening reactions under acidic or thermal conditions, enabling functionalization at the ether linkage. The methoxy group is electron-donating, directing electrophilic substitution to the para position relative to itself.
- 4-Methoxy-2-methyl-1-methylsulfanyl-benzene : The thioether group can undergo oxidation to sulfoxide (R-SO) or sulfone (R-SO₂) derivatives, a pathway absent in the cyclopropoxy analog. Its methoxy group similarly activates the ring toward electrophiles.
Physicochemical Properties (Inferred)
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
